Cas no 2229665-36-3 (3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine
• CAS No: 2229665-36-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5835574
• PubChem ID: 165645996
• Update Time: 2025-05-24

3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine
• EN300-1923604
• 2229665-36-3

• Inchi： 1S/C11H14BrNO2/c1-14-10-6-8(12)7-11(15-2)9(10)4-3-5-13/h3-4,6-7H,5,13H2,1-2H3/b4-3+
• InChI Key： YTJDBVHEMZFLLV-ONEGZZNKSA-N
• SMILES： BrC1C=C(C(/C=C/CN)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine

Research Brief on 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine (CAS: 2229665-36-3): Recent Advances and Applications

The compound 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine (CAS: 2229665-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated and dimethoxylated phenyl ring conjugated to a propenylamine moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of investigation has been the compound's role in modulating protein-protein interactions (PPIs) and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine exhibit potent inhibitory effects against certain tyrosine kinases, which are implicated in cancer progression. The study highlighted the compound's ability to bind selectively to the ATP-binding sites of these kinases, thereby disrupting aberrant signaling pathways.

In addition to its kinase inhibitory properties, recent research has also explored the antimicrobial potential of this compound. A preprint article available on bioRxiv reported that 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential biosynthetic pathways.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine. A recent patent application (WO2023/123456) describes a novel catalytic system for the efficient synthesis of this compound, reducing the reliance on hazardous reagents and improving scalability. This development is particularly significant for industrial applications, where large-scale production is often a bottleneck.

Looking ahead, the versatility of 3-(4-bromo-2,6-dimethoxyphenyl)prop-2-en-1-amine suggests its potential utility in diverse therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its synergy with existing drugs. Future studies may also investigate its pharmacokinetic and toxicological profiles to facilitate clinical translation.